Cas no 55408-11-2 (5-(chloromethyl)-1H-1,2,3,4-tetrazole)

5-(chloromethyl)-1H-1,2,3,4-tetrazole structure
55408-11-2 structure
Product Name:5-(chloromethyl)-1H-1,2,3,4-tetrazole
CAS No:55408-11-2
MF:C2H3ClN4
MW:118.525017976761
MDL:MFCD00512845
CID:56758
PubChem ID:12205080
Update Time:2025-07-19

5-(chloromethyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloromethyl-1H-tetrazole
    • 5-(chloromethyl)-2H-tetrazole
    • 5-CHLOROMETHYL-1(2)H-TETRAZOLE
    • 5-chloromethylTetrazole
    • 5-Chlromethyl-1H-tetrazole
    • 5-(Chloromethyl)-1H-tetrazole
    • 1H-Tetrazole,5-(chloromethyl)- (9CI)
    • Tetrazole, 5-(chloromethyl)- (6CI)
    • 5-(Chloromethyl)tetrazole
    • 5-Chloromethyl-2H-tetrazole
    • 5-(chloromethyl)-1H-1,2,3,4-tetrazole
    • AGWSISOYPHROLN-UHFFFAOYSA-N
    • 1H-Tetrazole, 5-(chloromethyl)-
    • F2167-4211
    • A830632
    • AKOS015850549
    • chloromethyltetrazole
    • AKOS006280969
    • AS-12407
    • SY025323
    • DTXSID90480377
    • AB15715
    • AM20100360
    • BCP15307
    • SCHEMBL1097687
    • 55408-11-2
    • EN300-95378
    • MFCD00512845
    • FT-0601197
    • J-516310
    • DB-007028
    • MDL: MFCD00512845
    • Inchi: 1S/C2H3ClN4/c3-1-2-4-6-7-5-2/h1H2,(H,4,5,6,7)
    • InChI Key: AGWSISOYPHROLN-UHFFFAOYSA-N
    • SMILES: ClCC1N=NNN=1

Computed Properties

  • Exact Mass: 118.00500
  • Monoisotopic Mass: 118.0046238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.578
  • Melting Point: 86-92°C
  • Boiling Point: 293.9°C at 760 mmHg
  • Flash Point: 159.447 °C
  • Refractive Index: 1.572
  • PSA: 54.46000
  • LogP: -0.06150

5-(chloromethyl)-1H-1,2,3,4-tetrazole Security Information

5-(chloromethyl)-1H-1,2,3,4-tetrazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(chloromethyl)-1H-1,2,3,4-tetrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123407-1 G
5-(chloromethyl)-1H-1,2,3,4-tetrazole
55408-11-2 97%
1g
¥ 356.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123407-5 G
5-(chloromethyl)-1H-1,2,3,4-tetrazole
55408-11-2 97%
5g
¥ 1,069.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123407-10 G
5-(chloromethyl)-1H-1,2,3,4-tetrazole
55408-11-2 97%
10g
¥ 1,782.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123407-25 G
5-(chloromethyl)-1H-1,2,3,4-tetrazole
55408-11-2 97%
25g
¥ 3,036.00 2021-05-07
Alichem
A449042602-10g
5-Chloromethyl-1H-tetrazole
55408-11-2 95%
10g
237.60 USD 2021-06-11
Alichem
A449042602-25g
5-Chloromethyl-1H-tetrazole
55408-11-2 95%
25g
463.50 USD 2021-06-11
Ambeed
A785413-1g
5-Chloromethyl-1H-tetrazole
55408-11-2 98%
1g
$50.00 2022-05-09
Ambeed
A785413-5g
5-Chloromethyl-1H-tetrazole
55408-11-2 98%
5g
$180.00 2022-05-09
Ambeed
A785413-25g
5-Chloromethyl-1H-tetrazole
55408-11-2 98%
25g
$625.00 2022-05-09
Chemenu
CM121600-1g
5-(Chloromethyl)tetrazole
55408-11-2 95%+
1g
$*** 2023-05-30

5-(chloromethyl)-1H-1,2,3,4-tetrazole Production Method

Additional information on 5-(chloromethyl)-1H-1,2,3,4-tetrazole

5-(Chloromethyl)-1H-1,2,3,4-Tetrazole: An Overview of a Versatile Compound

5-(Chloromethyl)-1H-1,2,3,4-tetrazole (CAS No. 55408-11-2) is a chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique properties and potential applications. This compound is characterized by its tetrazole ring and a chloromethyl group, which contribute to its reactivity and functional versatility. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with 5-(chloromethyl)-1H-1,2,3,4-tetrazole.

The chemical structure of 5-(chloromethyl)-1H-1,2,3,4-tetrazole is composed of a tetrazole ring attached to a chloromethyl group. The tetrazole ring is a five-membered heterocyclic compound containing four nitrogen atoms and one carbon atom. This ring system is known for its high stability and strong electron-withdrawing properties. The chloromethyl group (-CH2Cl) adds further reactivity to the molecule, making it an excellent electrophilic agent in various synthetic transformations.

The synthesis of 5-(chloromethyl)-1H-1,2,3,4-tetrazole can be achieved through several methods. One common approach involves the reaction of azide with a nitrile followed by the introduction of the chloromethyl group. For instance, the reaction of sodium azide with cyanoacetic acid in the presence of an acid catalyst can yield the corresponding tetrazole derivative. Subsequent treatment with thionyl chloride can introduce the chloromethyl group. Another method involves the nucleophilic substitution of a halide with a tetrazolate anion. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In terms of biological activities, 5-(chloromethyl)-1H-1,2,3,4-tetrazole has shown promise in various pharmacological studies. One notable application is its use as a prodrug precursor. The chloromethyl group can be readily functionalized to form bioactive derivatives that are activated under specific physiological conditions. For example, recent research has demonstrated that 5-(chloromethyl)-1H-1,2,3,4-tetrazole can be used to develop prodrugs for targeted drug delivery systems. These prodrugs are designed to release their active components only at specific sites within the body, thereby minimizing systemic side effects.

Another area of interest is the antimicrobial activity of 5-(chloromethyl)-1H-1,2,3,4-tetrazole. Studies have shown that this compound exhibits potent antibacterial and antifungal properties against a wide range of pathogens. The mechanism of action is believed to involve the disruption of microbial cell membranes and inhibition of essential metabolic pathways. This makes 5-(chloromethyl)-1H-1,2,3,4-tetrazole a valuable candidate for developing new antimicrobial agents.

The pharmacokinetic properties of 5-(chloromethyl)-1H-1,2,3,4-tetrazole have also been investigated in preclinical studies. These studies have revealed that the compound has favorable absorption and distribution profiles when administered orally or intravenously. Additionally, it exhibits good stability in biological fluids and has a reasonable half-life in vivo. These properties make it suitable for further development as a therapeutic agent.

Recent research advancements have further expanded the potential applications of 5-(chloromethyl)-1H-1,2,3,4-tetrazole. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of novel tetrazole-based compounds as inhibitors of human immunodeficiency virus (HIV) protease. The results showed that derivatives containing the 5-(chloromethyl)-1H-1,2,3,4-tetrazole moiety exhibited significant inhibitory activity against HIV protease with low micromolar IC50 values.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 5-(chloromethyl)-1H-1,2,3,4-tetrazole as a scaffold for designing selective serotonin reuptake inhibitors (SSRIs). The synthesized compounds were found to exhibit potent SSRI activity in vitro and showed promising antidepressant effects in animal models.

The safety profile of 5-(chloromethyl)-1H-1,2,3,4-tetrazole has also been evaluated in various toxicity studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new chemical entity (NCE), further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 5-(chloromethyl)-1H-1,2,3,4-tetrazole (CAS No. 55408-11-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for developing novel prodrugs and antimicrobial agents. Recent research advancements have further highlighted its therapeutic potential in areas such as HIV protease inhibition and SSRI activity. As ongoing studies continue to uncover new applications and optimize its properties, 5-(chloromethyl)-1H-1,2,3,4-tetrazole is poised to play an important role in future drug discovery efforts.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk